Cas no 479090-40-9 ((4-Tributylstannylthiophen-2-ylmethyl)carbamic acid tert-butyl ester)

• Product Name: (4-Tributylstannylthiophen-2-ylmethyl)carbamic acid tert-butyl ester
• CAS No: 479090-40-9
• MF: C₂₂H₄₁NO₂SSn
• MW: 502.341444730759
• CID: 5884398
• PubChem ID: 69851573
• Update Time: 2025-05-22

(4-Tributylstannylthiophen-2-ylmethyl)carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{[4-(tributylstannyl)thiophen-2-yl]methyl}carbamate
• EN300-1153677
• (4-Tributylstannylthiophen-2-ylmethyl)carbamic Acid, Tert-Butyl Ester
• (4-tributylstannylthiophen-2-ylmethyl)carbamic acid tert-butyl ester
• SCHEMBL6647333
• GPCPRCLXKUIGPD-UHFFFAOYSA-N
• 479090-40-9
• (4-Tributylstannylthiophen-2-ylmethyl)carbamic acid tert-butyl ester

• Inchi： 1S/C10H14NO2S.3C4H9.Sn/c1-10(2,3)13-9(12)11-7-8-5-4-6-14-8;3*1-3-4-2;/h5-6H,7H2,1-3H3,(H,11,12);3*1,3-4H2,2H3;
• InChI Key： GPCPRCLXKUIGPD-UHFFFAOYSA-N
• SMILES： [Sn](C1=CSC(CNC(=O)OC(C)(C)C)=C1)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 503.188003g/mol
• Monoisotopic Mass: 503.188003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 14
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Metal aryls

Additional information on (4-Tributylstannylthiophen-2-ylmethyl)carbamic acid tert-butyl ester

Recent Advances in the Application of (4-Tributylstannylthiophen-2-ylmethyl)carbamic Acid Tert-Butyl Ester (CAS: 479090-40-9) in Chemical Biology and Pharmaceutical Research

The compound (4-Tributylstannylthiophen-2-ylmethyl)carbamic acid tert-butyl ester (CAS: 479090-40-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This organotin derivative, characterized by its unique structural features, has demonstrated promising applications in various areas, including drug discovery, medicinal chemistry, and material science. Recent studies have highlighted its utility as a versatile building block for the synthesis of complex molecules, particularly in the development of novel therapeutic agents.

One of the key areas of research involving this compound is its role in Stille cross-coupling reactions, a widely used method for carbon-carbon bond formation in organic synthesis. The presence of the tributylstannyl group in the molecule makes it an excellent candidate for such reactions, enabling the efficient construction of thiophene-based scaffolds. These scaffolds are of particular interest due to their prevalence in biologically active compounds, including antiviral, anticancer, and anti-inflammatory agents. Recent publications have demonstrated the successful use of this compound in the synthesis of thiophene-containing analogs with enhanced pharmacological properties.

In addition to its synthetic utility, (4-Tributylstannylthiophen-2-ylmethyl)carbamic acid tert-butyl ester has been investigated for its potential in targeted drug delivery systems. Researchers have explored its incorporation into prodrug formulations, where the tert-butyl carbamate group serves as a protective moiety that can be cleaved under specific physiological conditions. This approach has shown promise in improving the bioavailability and tissue specificity of therapeutic agents, particularly in the treatment of cancer and infectious diseases. Recent preclinical studies have reported favorable pharmacokinetic profiles for prodrugs derived from this compound.

Another emerging application of this compound is in the development of molecular probes for biological imaging. The thiophene moiety, when appropriately functionalized, can serve as a fluorescent tag or a chelating agent for metal ions, making it valuable for diagnostic applications. Recent work has demonstrated its use in the design of contrast agents for magnetic resonance imaging (MRI) and positron emission tomography (PET), offering new tools for non-invasive disease monitoring and research.

From a safety and regulatory perspective, recent toxicological studies have provided important insights into the handling and use of this compound. While organotin compounds are generally associated with certain toxicity concerns, the specific structural features of (4-Tributylstannylthiophen-2-ylmethyl)carbamic acid tert-butyl ester appear to mitigate some of these risks. However, researchers continue to emphasize the importance of proper safety protocols when working with this material in laboratory settings.

Looking forward, the versatility of (4-Tributylstannylthiophen-2-ylmethyl)carbamic acid tert-butyl ester suggests that it will remain an important tool in chemical biology and pharmaceutical research. Ongoing studies are exploring its potential in new areas such as nanotechnology-based drug delivery and the development of smart materials for biomedical applications. As the field continues to evolve, this compound is likely to play an increasingly significant role in bridging the gap between synthetic chemistry and biological applications.